Cas no 1817-67-0 (Phenol,4-methyl-2-(1-phenylethyl)-)

• Product Name: Phenol,4-methyl-2-(1-phenylethyl)-
• CAS No: 1817-67-0
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 197197
• PubChem ID: 95323
• Update Time: 2025-04-19

Phenol,4-methyl-2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-methyl-2-(1-phenylethyl)-
• 4-METHYL-2-(1-PHENYL-ETHYL)-PHENOL
• (+-)-4-Methyl-2-(1-phenyl-aethyl)-phenol
• 2-trimethylsilyl-4-methylphenyl triflate
• 4-methyl-2-(1-phenylethyl)phenol
• 4-methyl-2-(trimethylsilyl)phenyl tiflate
• 4-Methyl-2-(trimethylsilyl)phenyl Triflate
• 4-methyl-2-(trimethylsilyl)phenyl trifluoromethanesulfonate
• 6-(ALPHA-METHYLBENZYL)-2,4-XYLENOL
• 2-(alpha-Methylbenzyl)-p-cresol
• NSC1770
• 1817-67-0
• 2-(alpha-Methylbenzyl)-4-methylphenol
• AKOS015967042
• PX04Q6P39N
• SCHEMBL222362
• CHEMBL1795574
• Q27286794
• UNII-PX04Q6P39N
• 2-(.alpha.-Methylbenzyl)-p-cresol
• NIOSH/SL8800000
• Phenol, 4-methyl-2-(1-phenylethyl)-
• Phenol, 2-(alpha-methylbenzyl)-4-methyl-
• NSC 1770
• SL88000000
• NSC-1770

• Inchi： 1S/C15H16O/c1-11-8-9-15(16)14(10-11)12(2)13-6-4-3-5-7-13/h3-10,12,16H,1-2H3
• InChI Key： DJRYJQNZAYJVGF-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.12000
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.85240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes